![molecular formula C22H26N4O B5626027 2,3,6-trimethyl-N-({1-[(2-methyl-1H-imidazol-1-yl)methyl]cyclopropyl}methyl)-4-quinolinecarboxamide](/img/structure/B5626027.png)
2,3,6-trimethyl-N-({1-[(2-methyl-1H-imidazol-1-yl)methyl]cyclopropyl}methyl)-4-quinolinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Quinoline and imidazole derivatives are important in the field of medicinal chemistry due to their diverse biological activities. The synthesis and characterization of these compounds can lead to the development of new pharmaceuticals and materials with specific chemical and physical properties.
Synthesis Analysis
Quinoline and imidazole compounds can be synthesized through various methods, including palladium-catalyzed oxidative carbonylation and Friedlander synthesis. These methods allow for the introduction of different substituents, enhancing the compound's chemical diversity and potential biological activity (Costa et al., 2004).
Molecular Structure Analysis
The molecular structure of quinoline-imidazole derivatives is crucial for their biological activity. Structural studies often involve X-ray crystallography, NMR, and computational modeling to understand the conformation and electronic distribution that dictate their reactivity and interaction with biological targets (Kettmann et al., 2002).
Chemical Reactions and Properties
Quinoline and imidazole compounds participate in various chemical reactions, including cycloadditions, electrophilic substitutions, and nucleophilic substitutions. These reactions are essential for modifying the compounds to achieve desired biological activities or physical properties (Sundaram et al., 2007).
properties
IUPAC Name |
2,3,6-trimethyl-N-[[1-[(2-methylimidazol-1-yl)methyl]cyclopropyl]methyl]quinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O/c1-14-5-6-19-18(11-14)20(15(2)16(3)25-19)21(27)24-12-22(7-8-22)13-26-10-9-23-17(26)4/h5-6,9-11H,7-8,12-13H2,1-4H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWJMWSSSQLLRHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=C(N=C2C=C1)C)C)C(=O)NCC3(CC3)CN4C=CN=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.